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Compound of Interest

Compound Name: Bivamelagon hydrochloride

Cat. No.: B12377507

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Bivamelagon
hydrochloride, a potent and orally active melanocortin 4 receptor (MC4R) agonist, in a cell
culture setting.[1][2][3] Proper preparation is crucial for obtaining reliable and reproducible
results in in vitro studies.

Physicochemical and Stability Data

A summary of the key physicochemical properties and stability information for Bivamelagon
hydrochloride is presented in Table 1. This data is essential for the correct handling and
storage of the compound.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12377507?utm_src=pdf-interest
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.medchemexpress.com/bivamelagon.html
https://www.medchemexpress.com/bivamelagon-hydrochloride.html
https://en.wikipedia.org/wiki/Bivamelagon
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Value Source
Molecular Formula C35H54CI2N40a4 [4]
CAS Number 2641595-55-1 [2][4]
Appearance Solid [4]
S DMSO: 125 mg/mL (198.64
Solubility (in vitro) [1]
mM)

Note: May also be soluble in
Water, Ethanol, or DMF. It is )
recommended to test solubility

with a small amount first.

-20°C for 3 years; 4°C for 2
Storage (Powder) [4]
years

) -80°C for 6 months; -20°C for 1
Storage (in Solvent) [4]
month

Shipping Condition Room temperature [4]

Experimental Protocols

Protocol 1: Preparation of Bivamelagon Hydrochloride
Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Bivamelagon
hydrochloride, which can be stored for later use.

Materials:

Bivamelagon hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.invivochem.com/product/V70576
https://www.medchemexpress.com/bivamelagon-hydrochloride.html
https://www.invivochem.com/product/V70576
https://www.invivochem.com/product/V70576
https://www.medchemexpress.com/bivamelagon.html
https://www.invivochem.com/product/V70576
https://www.invivochem.com/product/V70576
https://www.invivochem.com/product/V70576
https://www.invivochem.com/product/V70576
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» \ortex mixer
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-warming: Allow the Bivamelagon hydrochloride powder vial and the DMSO to
equilibrate to room temperature before opening to prevent condensation.

e Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired
amount of Bivamelagon hydrochloride powder.

e Dissolution:

o Add the appropriate volume of sterile DMSO to the powder to achieve the desired stock
concentration (e.g., 10 mM or 50 mM). For example, to prepare a 10 mM stock solution
from 1 mg of Bivamelagon hydrochloride (MW: 629.63 g/mol ), add 158.8 pL of DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Ultrasonic
treatment can also be applied if the compound is difficult to dissolve.[1]

 Sterilization: The DMSO stock solution is considered self-sterilizing. No further filtration is

typically required.
» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes or cryovials. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[4]

Protocol 2: Preparation of Working Solutions and
Application in Cell Culture
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This protocol outlines the dilution of the stock solution to prepare working solutions for treating
cells in culture.

Materials:

Bivamelagon hydrochloride stock solution (from Protocol 1)

Sterile, pre-warmed complete cell culture medium appropriate for the cell line being used

Sterile pipette tips and tubes

Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Procedure:

e Thawing the Stock Solution:

o Thaw a single aliquot of the Bivamelagon hydrochloride stock solution at room
temperature.

o Once thawed, briefly centrifuge the tube to collect the solution at the bottom.

e Preparing the Intermediate Dilution (Optional but Recommended):

o Prepare an intermediate dilution of the stock solution in sterile cell culture medium. For
example, dilute the 10 mM stock solution 1:1000 in medium to create a 10 pM
intermediate solution. This helps to minimize the final concentration of DMSO in the cell
culture.

o Preparing the Final Working Solution:

o Further dilute the intermediate solution (or the stock solution directly) into the final volume
of cell culture medium to be added to the cells.

o For example, to achieve a final concentration of 10 nM in a well containing 100 pL of
medium, add 0.1 pL of the 10 uM intermediate solution.
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o Important: The final concentration of DMSO in the culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with
the same final concentration of DMSO) should always be included in the experiment.

e Cell Treatment:
o Remove the old medium from the cells.

o Add the medium containing the final concentration of Bivamelagon hydrochloride (the
working solution) to the cells.

o Incubate the cells for the desired period according to the experimental design.

Visualization of Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing Bivamelagon
hydrochloride and its known signaling pathway.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation
Weigh Bivamelagon
Hydrochloride Powder

'

[Dissolve in Sterile DMSO]

Gliquot into Single-Use Tubes)
(Store at -80°C or -20°C)

Begin Experiment

Cell Culture Application

Thaw Stock Solution

Prepare Working Solution
in Cell Culture Medium

Treat Cells

Incubate for
Desired Time

G\nalyze Cellular Response]

Click to download full resolution via product page

Caption: Experimental workflow for preparing and applying Bivamelagon hydrochloride.
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Caption: Simplified signaling pathway of Bivamelagon hydrochloride via MC4R activation.
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Summary of In Vitro Activity

Bivamelagon hydrochloride has been shown to be a potent agonist of the MC4R. The
following table summarizes its reported in vitro activity.

Assay Cell Line Parameter Value Source
Luci Assay Not Specified ECso 0.562 nM [1][2]
cAMP Assay Not Specified ECso 36.5 nM [1][2]
U20S cells
B-arrestin expressing
] ECso 4.6 nM [1][2]
Recruitment MC4R and B-
arrestin
Binding Affinity Not Specified Ki 65 nM [1][2]

These values indicate that Bivamelagon hydrochloride is active at nanomolar concentrations,
which should be considered when designing dose-response experiments in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377507#how-to-prepare-bivamelagon-
hydrochloride-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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